Cas no 1340301-96-3 (2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1340301-96-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6323111
• PubChem ID: 64454177
• Update Time: 2025-10-30

2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid
• AKOS013777842
• EN300-1123196
• 1340301-96-3

• Inchi： 1S/C10H15N3O2/c1-7-4-5-12-13(7)6-10(11,9(14)15)8-2-3-8/h4-5,8H,2-3,6,11H2,1H3,(H,14,15)
• InChI Key： QUNAVCQXPOQUDK-UHFFFAOYSA-N
• SMILES： OC(C(CN1C(C)=CC=N1)(C1CC1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid

Research Briefing on 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS: 1340301-96-3)

2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid (CAS: 1340301-96-3) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a candidate for further drug development.

The synthesis of 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid involves a multi-step process that ensures high yield and purity. Key steps include the cyclopropanation of appropriate precursors followed by the introduction of the pyrazole ring. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for large-scale production in pharmaceutical settings.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological targets. For instance, it has been shown to interact with enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders. Preliminary in vitro and in vivo studies have demonstrated favorable pharmacokinetic profiles, including good bioavailability and metabolic stability.

Recent research has also focused on the structure-activity relationship (SAR) of 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid. Modifications to the cyclopropyl and pyrazole groups have been explored to enhance its binding affinity and selectivity. These studies have provided valuable insights into the molecular interactions that underpin its biological activity, guiding the design of more potent derivatives.

In conclusion, 2-amino-2-cyclopropyl-3-(5-methyl-1H-pyrazol-1-yl)propanoic acid represents a promising scaffold for drug development. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation. Future research should focus on advancing its therapeutic potential through clinical trials and exploring its applications in other disease areas. The ongoing studies underscore the importance of this compound in the evolving landscape of chemical biology and pharmaceutical sciences.